Cas no 953850-12-9 (5-amino-1-(2,5-dimethylphenyl)-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(2,5-dimethylphenyl)-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 953850-12-9
• MF: C₁₆H₁₇N₅O₂
• MW: 311.338482618332
• CID: 5432069
• PubChem ID: 17015826
• Update Time: 2025-05-20

5-amino-1-(2,5-dimethylphenyl)-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(2,5-dimethylphenyl)-N-(2-furanylmethyl)-1H-1,2,3-triazole-4-carboxamide
• AKOS002327013
• 5-amino-1-(2,5-dimethylphenyl)-N-(furan-2-ylmethyl)-1H-1,2,3-triazole-4-carboxamide
• STL016265
• 953850-12-9
• 5-amino-1-(2,5-dimethylphenyl)-N-(furan-2-ylmethyl)triazole-4-carboxamide
• 5-amino-1-(2,5-dimethylphenyl)-N-[(furan-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• F3375-0835
• 5-amino-1-(2,5-dimethylphenyl)-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H17N5O2/c1-10-5-6-11(2)13(8-10)21-15(17)14(19-20-21)16(22)18-9-12-4-3-7-23-12/h3-8H,9,17H2,1-2H3,(H,18,22)
• InChI Key： KSUCPWAJOKWRIE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(C1=C(N)N(C2C=C(C)C=CC=2C)N=N1)=O

Computed Properties

• Exact Mass: 311.13822480g/mol
• Monoisotopic Mass: 311.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 99Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.12±0.46(Predicted)

Additional information on 5-amino-1-(2,5-dimethylphenyl)-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-amino-1-(2,5-dimethylphenyl)-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 953850-12-9) and Its Emerging Applications in Chemical Biology

The compound 5-amino-1-(2,5-dimethylphenyl)-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 953850-12-9, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This triazole-based scaffold, characterized by its unique structural features, has garnered attention due to its versatile biological activities and promising applications in drug discovery. The presence of a furan moiety and a dimethylphenyl group enhances its interactome, making it a valuable candidate for further exploration in medicinal chemistry.

Recent advancements in the field of bioorganic chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Among these, triazoles have emerged as pivotal scaffolds due to their ability to modulate various biological pathways. The specific configuration of 5-amino-1-(2,5-dimethylphenyl)-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide positions it as a potential lead compound for targeting inflammatory and immunomodulatory pathways. Studies have demonstrated that the furan ring can enhance binding affinity to biological targets by introducing conformational flexibility, while the dimethylphenyl group contributes to lipophilicity and metabolic stability.

In the context of contemporary drug discovery, the synthesis and optimization of such compounds are often guided by computational modeling and high-throughput screening techniques. The structural motif of 5-amino-1-(2,5-dimethylphenyl)-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide has been computationally analyzed to predict its interactions with protein targets. These simulations suggest that the compound may exhibit inhibitory activity against enzymes involved in pro-inflammatory cascades, such as cyclooxygenase (COX) and lipoxygenase (LOX). Such insights are crucial for designing next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.

The amino group at the 5-position of the triazole ring provides a handle for further derivatization, enabling the development of libraries of analogs with tailored biological profiles. This modular approach has been successfully employed in recent studies to identify novel scaffolds with enhanced binding affinity and selectivity. For instance, modifications at the furan substituent have been shown to modulate receptor binding kinetics, suggesting that subtle structural changes can significantly impact biological activity. Such findings underscore the importance of rational drug design in leveraging structural diversity for therapeutic benefit.

Moreover, the incorporation of a dimethylphenyl group into the molecular framework not only enhances solubility but also improves pharmacokinetic properties. This feature is particularly relevant in drug development, where oral bioavailability and tissue distribution are critical factors. Preclinical studies using structurally related compounds have demonstrated that this class of triazoles exhibits promising pharmacokinetic profiles, making them suitable for further development into clinical candidates.

The role of heterocyclic compounds in addressing unmet medical needs cannot be overstated. The compound 5-amino-1-(2,5-dimethylphenyl)-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide exemplifies how innovative molecular design can yield candidates with multiple desirable properties. Its unique combination of structural features—namely the triazole core, furan substituent, and dimethylphenyl group—makes it a compelling subject for further investigation. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.

Future directions in this field may involve exploring synthetic routes that improve scalability and yield while maintaining structural integrity. Advances in green chemistry principles could also be leveraged to develop more sustainable methodologies for producing these complex molecules. Additionally, interdisciplinary approaches combining computational chemistry with experimental validation will be essential for accelerating the discovery process.

In conclusion,5-amino-1-(2,5-dimethylphenyl)-N-(furan-2-yl)methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 953850-12-9) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features and predicted biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses，this compound，along with its derivatives，is poised to contribute significantly to advancements in medicine and biotechnology.